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Compound of Interest

Compound Name: N-(2-Methoxyethyl)-2-nitroaniline

CAS No.: 56436-24-9

Cat. No.: B2535493

Get Quote

Audience: Researchers, Formulation Scientists, and Chemical Engineers in Dye and Drug

Development.

Executive Summary & Mechanistic Insights
N-(2-Methoxyethyl)-2-nitroaniline (CAS: 56436-24-9) is a highly versatile, functionalized

ortho-nitroaniline derivative. Presenting physically as a distinct orange oil[1], it serves as a

critical building block and direct colorant in the manufacturing of disperse dyes, semi-

permanent hair dyes, and complex azo-based pharmaceutical intermediates[2][3].

The utility of this compound in dye manufacturing is driven by two fundamental chemical

features:

Intramolecular Charge Transfer (ICT): The molecule features a strong electron-donating

secondary amine group (-NH-R) and a strong electron-withdrawing nitro group (-NO₂). This

creates a "push-pull" pi-conjugated system across the benzene ring, absorbing visible light to

yield its intrinsic orange chromophore.
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Enhanced Solvation Kinetics: The ether linkage in the methoxyethyl chain (-CH₂CH₂OCH₃)

acts as a hydrogen bond acceptor. This structural modification significantly lowers the

melting point (rendering it an oil at room temperature)[1] and dramatically improves its affinity

for synthetic polymers (like polyester) and keratinous fibers compared to unsubstituted

nitroanilines.
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Caption: Intramolecular Charge Transfer (ICT) mechanism generating the orange

chromophore.

Physicochemical Profiling
Understanding the physical properties of N-(2-Methoxyethyl)-2-nitroaniline is crucial for

successful downstream formulation and reaction engineering[1][2][4].
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Property Value / Description
Significance in Dye
Manufacturing

CAS Number 56436-24-9
Unique identifier for regulatory

and safety compliance.

Molecular Formula C₉H₁₂N₂O₃
Defines stoichiometry for

synthetic reactions.

Molecular Weight 196.20 g/mol

Low MW ensures excellent

penetration into dense fiber

matrices.

Physical State Orange Oil

Indicates intrinsic

chromophoric properties;

requires specific emulsification

strategies.

Solubility
Soluble in organics; slightly in

water

Dictates the necessity for

surfactants/co-solvents in

aqueous dye baths.

Synthetic and Formulation Workflows
N-(2-Methoxyethyl)-2-nitroaniline can be utilized via two primary pathways: as a direct non-

ionic dye formulation, or as a chemical precursor for azo dye synthesis[5].
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Caption: Synthetic and formulation workflows utilizing N-(2-Methoxyethyl)-2-nitroaniline.

Protocol A: Formulation of a Direct Disperse Dye Base
Because the compound is an oil with limited aqueous solubility[1], it must be properly

emulsified to ensure uniform dyeing of fibers or keratin.

Step-by-Step Methodology:

Solubilization: Weigh 5.0 g of N-(2-Methoxyethyl)-2-nitroaniline. Blend thoroughly with 15.0

g of a non-ionic surfactant (e.g., Polysorbate 80) and 10.0 g of propylene glycol.
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Causality: The surfactant lowers the interfacial tension, creating micelles that encapsulate

the hydrophobic orange oil, preventing aggregation in the aqueous phase.

Aqueous Phase Integration: Slowly add 70.0 mL of deionized water while under high-shear

homogenization (4000 rpm) for 10 minutes.

pH Adjustment: Add monoethanolamine dropwise until the pH reaches 8.5–9.5.

Causality: In hair and fiber dyeing, an alkaline pH swells the substrate matrix (e.g., keratin

cuticles), increasing porosity and allowing the dye molecules to penetrate deeply.

Self-Validation Check: Centrifuge a 5 mL aliquot of the final emulsion at 3000 rpm for 15

minutes. A stable, successful formulation will show no phase separation or oil slick on the

surface.

Protocol B: Reduction and Diazotization for Azo Dye
Synthesis
This protocol describes the conversion of the nitroaniline into a reactive diazonium salt, a

prerequisite for synthesizing complex azo dyes[5].

Step-by-Step Methodology:

Catalytic Hydrogenation: Dissolve 10 mmol of N-(2-Methoxyethyl)-2-nitroaniline in 50 mL

of absolute ethanol. Add 0.1 g of 10% Pd/C catalyst. Stir under a hydrogen atmosphere (1

atm) at room temperature until hydrogen uptake ceases.

Causality: Pd/C facilitates the clean, selective reduction of the -NO₂ group to an -NH₂

group without cleaving the vital methoxyethyl ether linkage.

Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate

the filtrate under vacuum to isolate N-(2-Methoxyethyl)benzene-1,2-diamine.

Diazotization: Dissolve the resulting diamine in 20 mL of 6M HCl. Cool the flask in an ice-salt

bath to 0–5 °C.
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Causality: Diazonium salts are highly unstable and will violently decompose into phenols

and nitrogen gas if the temperature exceeds 5 °C.

Nitrite Addition: Dropwise, add a pre-cooled solution of Sodium Nitrite (NaNO₂, 1.05 eq) in

water. Maintain the temperature strictly below 5 °C.

Self-Validation Check: Dip a glass rod into the mixture and touch it to starch-iodide paper. An

immediate blue-black color confirms the presence of excess nitrous acid, indicating that the

diazotization reaction has reached completion.

Quenching: Add small amounts of sulfamic acid until the starch-iodide test is negative.

Causality: Unreacted nitrous acid must be neutralized; otherwise, it will cause unwanted

nitrosation of the coupling component in the next step.

Safety and Handling Protocols
According to the Safety Data Sheet (SDS)[1], N-(2-Methoxyethyl)-2-nitroaniline requires

stringent handling precautions:

Storage: Keep the container tightly closed in a cool, dry place, away from direct sunlight.

Glass packaging is recommended[1].

Engineering Controls: Handle only in areas with adequate exhaust/ventilation.

PPE: Wear respiratory protection, protective gloves, and eye/face protection.

Exposure Response: If inhaled, remove the person to fresh air. If on the skin, immediately

remove contaminated clothing and rinse the skin thoroughly with water[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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